N1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-N2-cyclopentyloxalamide

• IUPAC Name: N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-N'-cyclopentyloxamide
• InChI: InChI=1S/C17H22N2O5/c20-13(11-5-6-14-15(9-11)24-10-23-14)7-8-18-16(21)17(22)19-12-3-1-2-4-12/h5-6,9,12-13,20H,1-4,7-8,10H2,(H,18,21)(H,19,22)
• InChI Key: UBDUPRUVGDDQTK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C(=O)NCCC(C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C17H22N2O5
• Molecular Weight: 334.4 g/mol

Description

The benzo[d][1,3]dioxol-5-yl moiety is a common structure in many organic compounds. It’s a bicyclic system consisting of a benzene ring fused to a 1,3-dioxole ring. This moiety is often found in natural products and synthetic molecules exhibiting a broad spectrum of biological activities.

Molecular Structure Analysis

The molecular structure of compounds with the benzo[d][1,3]dioxol-5-yl moiety has been analyzed using various spectroscopic techniques such as 1H-NMR, 13C-NMR, FTIR, and UV-Vis spectroscopy. Their crystal structures have also been analyzed using the single crystal X-ray diffraction method.

Physical And Chemical Properties Analysis

The physical and chemical properties of compounds with the benzo[d][1,3]dioxol-5-yl moiety can vary depending on the specific compound. For example, some compounds have been characterized by their molecular weight, density, boiling point, and other properties.

Scientific Research Applications

Anticancer Activity

.

Synthesis of Novel Derivatives

.

Mechanism of Action

Target of Action

The primary targets of N1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-N2-cyclopentyloxalamide are cancer cells, specifically prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines .

Mode of Action

N1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-N2-cyclopentyloxalamide interacts with its targets by causing cell cycle arrest at the S phase and inducing apoptosis in cancer cells . This compound is designed based on the activity of indoles against various cancer cell lines .

Biochemical Pathways

The compound affects the biochemical pathways related to cell cycle progression and apoptosis. It modulates microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure . This leads to mitotic blockade and cell apoptosis .

Result of Action

The result of the action of N1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-N2-cyclopentyloxalamide is the inhibition of cancer cell growth. It has shown potent growth inhibition properties with IC50 values ranging from 328 to 644 nM against CCRF-CEM and MIA PaCa-2 .

Safety and Hazards

The safety and hazards of compounds with the benzo[d][1,3]dioxol-5-yl moiety can vary depending on the specific compound. For example, some compounds may require the use of personal protective equipment and adequate ventilation during handling.